Cas no 898066-73-4 (3,4-dimethyl-N,N-bis(2-methylpropyl)benzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N,N-bis(2-methylpropyl)benzene-1-sulfonamide
• CAS No: 898066-73-4
• MF: C₁₆H₂₇NO₂S
• MW: 297.456083536148
• CID: 5331441
• Update Time: 2025-10-29

3,4-dimethyl-N,N-bis(2-methylpropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-N,N-bis(2-methylpropyl)benzenesulfonamide
• 3,4-dimethyl-N,N-bis(2-methylpropyl)benzene-1-sulfonamide

• Inchi： 1S/C16H27NO2S/c1-12(2)10-17(11-13(3)4)20(18,19)16-8-7-14(5)15(6)9-16/h7-9,12-13H,10-11H2,1-6H3
• InChI Key： JIKYUAZNATZMHB-UHFFFAOYSA-N
• SMILES： C1(S(N(CC(C)C)CC(C)C)(=O)=O)=CC=C(C)C(C)=C1

Experimental Properties

• Density: 1.035±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 401.4±55.0 °C(Predicted)
• pka: -5.15±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3,4-dimethyl-N,N-bis(2-methylpropyl)benzene-1-sulfonamide

3,4-Dimethyl-N,N-Bis(2-Methylpropyl)Benzene-1-Sulfonamide: A Comprehensive Overview

3,4-Dimethyl-N,N-bis(2-methylpropyl)benzene-1-sulfonamide, also known by its CAS registry number 898066-73-4, is a complex organic compound with significant applications in various fields. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzene ring substituted with two methyl groups at the 3 and 4 positions, and a sulfonamide group at the 1 position. The sulfonamide group is further substituted with two bulky 2-methylpropyl groups, which contribute to its unique chemical properties.

The synthesis of 3,4-dimethyl-N,N-bis(2-methylpropyl)benzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding benzene sulfonic acid derivative. This is followed by nucleophilic substitution reactions to introduce the methyl and bis(2-methylpropyl) groups. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of phase-transfer catalysts has been reported to enhance the selectivity and stability of intermediates during the synthesis process.

The physical properties of this compound are influenced by its molecular structure. The presence of bulky substituents like the 2-methylpropyl groups increases steric hindrance, which can affect its solubility and melting point. Experimental studies have shown that this compound exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and negligible solubility in non-polar solvents like hexane. Its melting point is reported to be around 150°C, making it suitable for applications that require thermal stability.

In terms of chemical reactivity, 3,4-dimethyl-N,N-bis(2-methylpropyl)benzene-1-sulfonamide is relatively stable under normal conditions. However, it can undergo various transformations under specific reaction conditions. For example, treatment with strong bases can lead to deprotonation of the sulfonamide group, facilitating nucleophilic substitutions or eliminations. Recent research has explored its potential as a precursor for more complex molecules in medicinal chemistry. Its ability to act as a bioisostere for other functional groups has made it an attractive candidate in drug design.

The application of this compound extends beyond traditional chemical synthesis. In materials science, it has been investigated as a potential additive for improving the thermal stability of polymers. Its ability to form hydrogen bonds with polymer chains can enhance intermolecular interactions, leading to stronger and more durable materials. Additionally, its role as a catalyst in certain organic reactions has been documented in recent studies.

In the pharmaceutical industry, 3,4-dimethyl-N,N-bis(2-methylpropyl)benzene-1-sulfonamide has shown promise as an intermediate in the synthesis of bioactive compounds. Its unique structure allows for easy functionalization at multiple positions on the benzene ring and sulfonamide group. Researchers have explored its potential as an inhibitor for various enzyme targets, including kinases and proteases. Early-stage preclinical studies suggest that derivatives of this compound may exhibit potent biological activity against certain disease models.

The environmental impact of this compound is another area of active research. Studies have focused on its biodegradability and toxicity profiles under different environmental conditions. Initial findings indicate that it has low acute toxicity but may accumulate in certain ecosystems over time due to its hydrophobic nature.

In conclusion, 3,4-dimethyl-N,N-bis(2-methylpropyl)benzene-1-sulfonamide, CAS No: 898066-73-4, is a versatile compound with diverse applications across multiple disciplines. Its unique structure provides opportunities for further exploration in areas such as drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.